Polymer characterization by size-exclusion chromatography with multi-angle light scattering (SEC-MALS): a tutorial review
Polymer Chemistry Pub Date: 2023-12-19 DOI: 10.1039/D3PY01181J
Abstract
This tutorial review presents the theory and application of SEC-MALS with minimal equations and a focus on synthetic polymer characterization, serving as an entry point for polymer scientists who want to learn more about SEC-MALS. We discuss the principles of static light scattering, outline its capability to generate absolute weight-average molar mass values, and extend its application to SEC-MALS. Practical elements are emphasized, enabling researchers to appreciate how values for Mn, Mw, and Đ are determined in an SEC-MALS experiment and how experimental conditions and input values, such as the specific refractive index increment (dn/dc), influence the results. Several illustrative SEC-MALS experiments demonstrate the impact of separation quality on Mn (as opposed to Mw), the appearance of contaminants in SEC chromatograms from sample preparation, the influence of concentration on data quality, and how polymer topology affects molecular weight characterization in SEC. Finally, we address practical considerations, common issues, and persistent misconceptions.
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Journal Name：Polymer Chemistry
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CAS no.: 11100-24-6
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